Cas no 2172122-10-8 (5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172122-10-8
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6333826
• PubChem ID: 165779008
• Update Time: 2025-06-15

5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• 2172122-10-8
• EN300-1292900

• Inchi： 1S/C10H12N4O2/c1-3-16-9-5-12-14(6-9)10-8(7-15)4-11-13(10)2/h4-7H,3H2,1-2H3
• InChI Key： NHPCJXSWSNOACE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)C1=C(C=O)C=NN1C

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.9Ų

Additional information on 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 2172122-10-8)

The compound 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 2172122-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its pyrazole backbone and ethoxy substituent, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthesis involving condensation and cyclization reactions, achieving a high yield of the target molecule. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's interaction with specific protein kinases, particularly those involved in inflammatory pathways. Using X-ray crystallography and molecular docking simulations, the team identified the compound's binding affinity for the ATP-binding site of p38 MAP kinase, a well-known target for anti-inflammatory drugs. The results suggested that 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde could serve as a scaffold for designing next-generation kinase inhibitors with improved selectivity and potency.

Further pharmacological evaluations have revealed the compound's potential in oncology. A preclinical study conducted in 2024 demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appeared to involve the disruption of cell cycle progression and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on derivatization strategies to enhance its drug-like characteristics while retaining its biological activity. For instance, a team of researchers has successfully synthesized a series of analogs with modified substituents, some of which exhibited improved solubility and reduced cytotoxicity in vitro.

In conclusion, 5-(4-ethoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 2172122-10-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from kinase inhibition to anti-cancer therapy, underscoring its potential as a lead compound for further development. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted structural modifications.